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Compound of Interest

Compound Name: 5-lodo-2-methylbenzoic acid

Cat. No.: B1298445

An In-depth Technical Guide to 5-lodo-2-methylbenzoic Acid for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 5-lodo-2-methylbenzoic acid
(CAS No. 54811-38-0), a key chemical intermediate. The guide details its commercial
availability, physicochemical properties, and established synthesis protocols, tailored for
professionals in research, development, and pharmaceutical manufacturing.

Commercial Availability and Suppliers

5-lodo-2-methylbenzoic acid is commercially available from a variety of global suppliers,
primarily based in India and China. It is offered in different grades, including technical, reagent,
and high-purity (=99%) grades, to suit applications ranging from R&D to commercial-scale
production.[1][2][3][4] The compound is typically supplied as a white to off-white or light yellow
crystalline powder.[5][6]

Key suppliers offering this compound for evaluation, pilot production, and commercial needs
include:

e Seema Finechem Industry LLP (India): A global supplier offering the compound for a range of
applications, from R&D to commercial scale.[1][2]

e Sandoo Pharmaceuticals and Chemicals Co., Ltd. (China): A manufacturer and supplier
specializing in pharmaceutical intermediates.[7]
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o Laurice Labs (India): An exporter and supplier offering the product in powder form with 98%
purity.[8]

e Manas Petro Chem (India): A manufacturer and exporter providing the compound in powder
form with 99% purity.[9]

» Cefa-Cilinas Biotics Pvt Ltd (India): A manufacturer and exporter with the capacity to supply
from 1 to 100 tons per month.[10]

« Infinium Pharmachem Limited (India): Offers the product with an assay of not less than 99%
by titrimetric analysis.[6]

Amitychem (China): A manufactory that has supplied the product for several years.[2]

Pricing and packaging are often customized, with some suppliers offering quantities as small as
1 gram for laboratory use and bulk packaging in HDPE drums for industrial applications.[5][10]

Physicochemical Properties

The quantitative data for 5-lodo-2-methylbenzoic acid are summarized in the table below,
providing a clear reference for its physical and chemical characteristics.
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Property

Value

CAS Number

54811-38-0[1][S]

Molecular Formula

CsH7102[1][2][5]

Molecular Weight 262.04 - 262.05 g/mol [1][2][4][5]
White to off-white or light yellow crystalline
Appearance
powder[5][6]
Melting Point 176 - 185 °C[1][6]
Purit >98% to 299% (GC, Neutralization titration,
uri
Y Titrimetric)[4][5][6][8][9]
Soluble in hot/warm acetic acid; slightly soluble
Solubility in water; soluble in organic solvents like ethanol
and DMSO.[1][5][€]
Density 2.02 g/cm3[5]
EC Number 611-200-8[2][6]

Core Applications

5-lodo-2-methylbenzoic acid is a versatile building block in organic synthesis. Its primary and

most critical application is as a pharmaceutical intermediate, particularly in the multi-step

synthesis of advanced Active Pharmaceutical Ingredients (APIs) for anti-diabetic medications.

The presence of the iodine atom and the carboxylic acid group allows for targeted chemical

modifications, which are essential for constructing the complex molecular frameworks required

for pharmacological activity.

Beyond its role in anti-diabetic drug development, it is also used in the synthesis of other

functional chemicals, agrochemicals, and as an analytical reagent.[1][3]
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Role in Pharmaceutical Synthesis

Experimental Protocols: Synthesis of 5-lodo-2-
methylbenzoic Acid

The industrial production of 5-lodo-2-methylbenzoic acid is primarily achieved through the
direct iodination of 2-methylbenzoic acid (o-toluic acid). Various methods exist, often employing
an oxidizing agent in an acidic solvent. Below is a consolidated methodology based on
published patents and chemical literature.[11][12][13][14]

Objective:
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To synthesize 5-lodo-2-methylbenzoic acid with high yield and purity via iodination of o-toluic
acid.

Materials and Reagents:

e O-Toluic acid (2-methylbenzoic acid)

 lodine (I2)

« Oxidizing agent (e.g., iodic acid, potassium persulfate, nitric acid)[11][12][13]
e Solvent (e.g., acetic acid)[11][12]

o Catalyst/Promoter (e.g., concentrated sulfuric acid, H-B-form zeolite)[11][12]
e Acetic anhydride[12][14]

o Deionized water

o Recrystallization solvent (e.g., ethyl acetate, toluene)[11][13]

Reaction Step:

 In a suitable reaction vessel (e.g., a three-neck flask equipped with a reflux condenser),
charge the solvent (acetic acid) and any promoters (e.g., sulfuric acid, acetic anhydride).[11]
[12]

¢ Stir the mixture and add o-toluic acid, iodine, and the chosen oxidizing agent.[11][12] In
some procedures, a microporous compound like a zeolite is added to improve selectivity.[12]
[14][15]

o Heat the reaction mixture. The temperature is typically maintained between 40°C and reflux
(around 122°C), depending on the specific reagents used.[11][12]

» Monitor the reaction progress using an appropriate analytical technique, such as Thin-Layer
Chromatography (TLC), until the starting material (o-toluic acid) is consumed. The reaction
time can be several hours.[11][12]
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Work-up and Purification Step:

» Upon completion, cool the reaction mixture. If a solid catalyst like zeolite was used, it is
removed by filtration at this stage.[12]

» Precipitate the crude product by adding a significant volume of water to the filtrate.[11][13]

« Filter the resulting solid precipitate and wash it thoroughly with water to remove residual
acids and inorganic salts.

e Dry the crude solid product.

« For high-purity requirements, perform recrystallization using a suitable organic solvent like
ethyl acetate or toluene.[11][13] This step is crucial for removing isomers (e.g., 3-iodo-2-
methylbenzoic acid) and other impurities.

» The final product, high-purity 5-lodo-2-methylbenzoic acid, is obtained as white crystals
after drying. Yields of over 88% and purities exceeding 99% have been reported.[11]
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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